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Introduction
AbbVie's Abbv-318 is a potent, orally bioavailable, and CNS-penetrant inhibitor of the voltage-

gated sodium channels NaV1.7 and NaV1.8, which are key targets for the treatment of pain.[1]

[2][3] The determination of the half-maximal inhibitory concentration (IC50) is a critical step in

characterizing the potency of a compound like Abbv-318. This document provides an overview

of common in vitro assays used to determine the IC50 of compounds on sodium channels and

offers detailed protocols for their execution.

Data Presentation
The inhibitory activity of Abbv-318 has been quantified against several sodium channel

subtypes. The following table summarizes the reported IC50 values.
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Target IC50 Description Reference

hNaV1.7 1.1 nM
Human voltage-gated

sodium channel 1.7
[1]

hNaV1.8 3.8 nM
Human voltage-gated

sodium channel 1.8
[1]

hNaV1.5 >33 nM

Human voltage-gated

sodium channel 1.5

(cardiac isoform)

[1]

hERG 25 nM

Human Ether-a-go-go-

Related Gene

potassium channel

[1]

Note: Another source reports IC50 values of 2.8 µM for hNaV1.7 and 3.8 µM for hNaV1.8.[4]

Discrepancies in IC50 values can arise from different experimental conditions and assay

formats.

Signaling Pathway
Voltage-gated sodium channels are transmembrane proteins that play a crucial role in the

initiation and propagation of action potentials in excitable cells. Upon membrane depolarization,

these channels open, leading to an influx of sodium ions and further depolarization. Abbv-318
exerts its inhibitory effect by blocking these channels, thereby preventing sodium influx and

dampening neuronal excitability.
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Caption: Abbv-318 blocks open NaV1.7/1.8 channels, inhibiting action potentials.

Experimental Workflow
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The general workflow for determining the IC50 of a compound on sodium channels involves

preparing cells expressing the target channel, applying the compound at various

concentrations, stimulating channel opening, and measuring the resulting channel activity.

Cell Culture
(e.g., HEK293 cells stably expressing

NaV1.7 or NaV1.8)

Cell Plating
(Plate cells in appropriate well format)

Compound Incubation
(Add compound to cells)

Compound Preparation
(Serial dilution of Abbv-318)

Channel Activation
(e.g., Voltage step in patch-clamp or

chemical agonist in flux assays)

Data Acquisition
(Measure ion channel activity)

Data Analysis
(Plot dose-response curve and

calculate IC50)

Click to download full resolution via product page

Caption: General workflow for determining the IC50 of a sodium channel inhibitor.

Experimental Protocols
Several in vitro assays can be employed to determine the IC50 of a compound on sodium

channels. The "gold standard" is the patch-clamp electrophysiology technique, which provides
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a direct measure of ion channel currents.[5][6] Other higher-throughput methods include

membrane potential assays and ion flux assays.[7][8][9][10]

Automated Patch-Clamp Electrophysiology
Automated patch-clamp systems offer higher throughput than manual patch-clamp while still

providing high-quality electrophysiological data.[11]

Objective: To determine the IC50 of Abbv-318 on hNaV1.7 and hNaV1.8 channels expressed

in a stable cell line (e.g., HEK293).

Materials:

HEK293 cells stably expressing hNaV1.7 or hNaV1.8

Cell culture medium (e.g., DMEM with 10% FBS, selection antibiotic)

External solution (in mM): 140 NaCl, 4 KCl, 2 CaCl2, 1 MgCl2, 10 HEPES, 5 Glucose (pH

7.4)

Internal solution (in mM): 140 CsF, 10 NaCl, 1 EGTA, 10 HEPES (pH 7.2)

Abbv-318 stock solution (e.g., 10 mM in DMSO)

Automated patch-clamp system (e.g., QPatch, IonWorks)

Protocol:

Cell Preparation: Culture HEK293 cells expressing the target sodium channel subtype to 70-

80% confluency.[5] On the day of the experiment, dissociate the cells using a non-enzymatic

solution and resuspend in the external solution at the desired concentration for the

automated patch-clamp system.

Compound Preparation: Perform a serial dilution of the Abbv-318 stock solution in the

external solution to obtain a range of concentrations (e.g., 0.1 nM to 10 µM).

Electrophysiological Recording:
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Load the cell suspension, internal solution, external solution, and compound plate onto the

automated patch-clamp system.

Initiate the automated process of cell capture, seal formation, and whole-cell configuration.

Apply a voltage protocol to elicit sodium currents. A typical protocol involves holding the

cell at a negative potential (e.g., -100 mV) to keep the channels in a closed state, followed

by a depolarizing step (e.g., to 0 mV) to open the channels.[5][12]

Compound Application and Data Acquisition:

Establish a stable baseline sodium current recording.

Apply the different concentrations of Abbv-318 to the cells and allow for sufficient

incubation time for the compound to reach its target and exert its effect.

Record the peak sodium current at each concentration.

Data Analysis:

Calculate the percentage of inhibition of the peak sodium current for each concentration of

Abbv-318 relative to the baseline current.

Plot the percentage of inhibition against the logarithm of the Abbv-318 concentration to

generate a dose-response curve.

Fit the dose-response curve using a suitable equation (e.g., the Hill equation) to determine

the IC50 value.[5]

Membrane Potential Assay
Membrane potential assays utilize fluorescent dyes that are sensitive to changes in the cell's

membrane potential.[7][8] These assays are amenable to high-throughput screening.

Objective: To determine the IC50 of Abbv-318 on hNaV1.7 and hNaV1.8 channels using a

fluorescence-based membrane potential assay.

Materials:
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HEK293 cells stably expressing hNaV1.7 or hNaV1.8

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

Membrane potential-sensitive dye kit (e.g., FLIPR Membrane Potential Assay Kit)

Sodium channel activator (e.g., veratridine)

Abbv-318 stock solution

384-well black-walled, clear-bottom plates

Fluorescent plate reader (e.g., FLIPR, FlexStation)

Protocol:

Cell Plating: Seed the cells into 384-well plates and culture overnight.

Dye Loading: Remove the culture medium and add the membrane potential-sensitive dye

solution to each well. Incubate as per the manufacturer's instructions.

Compound Addition: Add serial dilutions of Abbv-318 to the wells and incubate for a

predetermined time.

Channel Activation and Signal Detection:

Place the plate in a fluorescent plate reader.

Add a sodium channel activator, such as veratridine, to all wells to open the sodium

channels and cause membrane depolarization.[13]

Measure the change in fluorescence intensity over time. The influx of sodium ions will

cause a change in membrane potential, which is detected by the fluorescent dye.

Data Analysis:

Determine the extent of inhibition for each Abbv-318 concentration by comparing the

fluorescence signal to control wells (with and without activator).
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Generate a dose-response curve and calculate the IC50 value.

Ion Flux Assay
Ion flux assays measure the movement of ions across the cell membrane. For sodium

channels, this can be done directly by measuring intracellular sodium concentration or indirectly

by measuring the flux of a surrogate ion like thallium.[9][14]

Objective: To determine the IC50 of Abbv-318 on hNaV1.7 and hNaV1.8 channels using a

sodium flux assay.

Materials:

HEK293 cells stably expressing hNaV1.7 or hNaV1.8

Sodium-sensitive fluorescent indicator (e.g., ION Natrium Green 2 AM)[9]

Assay buffer

Sodium channel activator (e.g., veratridine)

Abbv-318 stock solution

384-well plates

Kinetic plate reader

Protocol:

Cell Plating: Seed cells in 384-well plates and allow them to attach overnight.

Dye Loading: Load the cells with a sodium-sensitive fluorescent indicator according to the

manufacturer's protocol.[10]

Compound Incubation: Add serial dilutions of Abbv-318 to the wells.

Assay Readout:

Use a kinetic plate reader to measure the baseline fluorescence.
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Add a sodium channel activator to induce sodium influx.

Record the change in fluorescence as intracellular sodium concentration increases.

Data Analysis:

Calculate the rate of sodium influx or the total fluorescence change for each concentration

of Abbv-318.

Generate a dose-response curve and determine the IC50 value.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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